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Compound of Interest

Compound Name: isochlorogenic acid A

Cat. No.: B1149810

Introduction

Isochlorogenic acid A, also known as 3,5-dicaffeoylquinic acid (3,5-diCQA), is a potent
phenolic compound found in various plants. Like other caffeoylquinic acid derivatives, it is
recognized for its significant antioxidant properties.[1][2] These properties are largely attributed
to its chemical structure, which possesses multiple hydroxyl groups capable of donating
hydrogen atoms to neutralize free radicals.[3] Evaluating the antioxidant capacity of
compounds like isochlorogenic acid A is crucial for research in pharmacology, food science,
and drug development.

This document provides detailed protocols for two of the most common and reliable in vitro
methods for assessing antioxidant activity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical
scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical
cation decolorization assay.[4][5] These assays are based on the principle that an antioxidant
will reduce a stable, colored radical, leading to a measurable decrease in absorbance.[6]

Quantitative Data Summary

The antioxidant capacity of isochlorogenic acid A and its isomers is typically quantified by
their IC50 value, which is the concentration required to scavenge 50% of the initial radicals.
Lower IC50 values indicate higher antioxidant activity.
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IC50 Value .
Compound Assay Other Metrics Source(s)

(ng/mL)

Isochlorogenic
Acid A (3,5-
dicaffeoylquinic

acid)

DPPH 4.26 - [1]

Isochlorogenic
Acid A (3,5-
dicaffeoylquinic

acid)

ABTS - TEAC: 0.9974 [1]

3,5-dicaffeoyl-
epi-quinic acid DPPH 5.6 - [718]

(Isomer)

Chlorogenic Acid
DPPH 27.6 - [3]
(Reference)

Ascorbic Acid

DPPH 4,97 - [9]
(Standard)

Trolox

ABTS 2.34 - [9]
(Standard)

IC50: Half maximal inhibitory concentration. TEAC: Trolox Equivalent Antioxidant Capacity.

Visualized Mechanisms and Workflows
Radical Scavenging Mechanism

The antioxidant activity of isochlorogenic acid A is primarily due to its ability to donate a
hydrogen atom from its hydroxyl groups to a free radical (like DPPHe or ABTSe+), thereby
neutralizing it.
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Caption: Hydrogen atom transfer mechanism for radical scavenging.

DPPH Assay Experimental Workflow

The DPPH assay involves the reduction of the purple DPPH radical to a yellow-colored non-
radical form by the antioxidant.[4]
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Prepare 0.1 mM DPPH Prepare serial dilutions of

arrow working solution in methanol. Isochlorogenic Acid A & standards.

Mix 1 vol sample/standard with

1 vol DPPH solution.

Incubate in the dark
for 30 minutes at room temp.

Measure absorbance
at 517 nm.

Calculate % Inhibition and
determine IC50 value.

Click to download full resolution via product page

Caption: Workflow for the DPPH radical scavenging assay.

ABTS Assay Experimental Workflow

The ABTS assay measures the ability of an antioxidant to scavenge the blue-green ABTS
radical cation (ABTSe+).[5]
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Prepare ABTS radical cation (ABTSe+) stock:
Mix 7 mM ABTS with 2.45 mM potassium persulfate.

'

Incubate stock solution in the dark
for 12-16 hours at room temp.

'

Dilute ABTSe+ stock with solvent Prepare serial dilutions of
to an absorbance of ~0.7 at 734 nm. Isochlorogenic Acid A & standards.

arrow

Add small volume of sample/standard
to large volume of ABTSe+ working solution.

Measure absorbance
at 734 nm after ~6 minutes.

Calculate % Inhibition and
determine IC50 or TEAC value.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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